Cas no 1049983-85-8 ((2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid)

• Product Name: (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid
• CAS No: 1049983-85-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 3164379
• PubChem ID: 2762070
• Update Time: 2025-08-05

(2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(thiophen-2-ylMethyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylicAcid
• 1049983-85-8
• (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid

• MDL： MFCD28968108
• Inchi： 1S/C10H13NO2S/c12-10(13)9-5-7(6-11-9)4-8-2-1-3-14-8/h1-3,7,9,11H,4-6H2,(H,12,13)/t7-,9+/m1/s1
• InChI Key： AAMQQBXBFQNULK-APPZFPTMSA-N
• SMILES： S1C=CC=C1C[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 211.06669983Da
• Monoisotopic Mass: 211.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid

(2S,4S)-4-(Thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1049983-85-8, commonly referred to as (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and biological activities. In this article, we will delve into the structural features, synthesis methods, and recent research findings related to this compound.

CAS No. 1049983-85-8 represents a specific identifier for this compound in chemical databases, ensuring its accurate identification and referencing in scientific literature. The name (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid highlights the stereochemistry of the molecule, with the (2S,4S) configuration indicating the spatial arrangement of substituents around the chiral centers. The pyrrolidine ring serves as the central structure, with a thiophene moiety attached at the 4-position via a methylene group (-CH₂-) and a carboxylic acid group at the 2-position.

Recent studies have focused on the synthesis of this compound using enantioselective methods to achieve high optical purity. Researchers have employed various asymmetric induction techniques, such as organocatalysis and transition metal-catalyzed reactions, to construct the chiral centers efficiently. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The biological activity of (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid has been extensively explored in recent years. It has shown promising results in vitro as a potential modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for treating various diseases such as cardiovascular disorders and central nervous system diseases. Preclinical studies have demonstrated its ability to bind selectively to these receptors, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical biology. Its unique structure allows it to serve as a scaffold for further functionalization, enabling researchers to explore its interactions with biomolecules such as proteins and nucleic acids. This versatility makes it an invaluable tool in understanding complex biological systems.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide detailed insights into its molecular composition and stereochemistry, ensuring high standards of quality control in both research and industrial settings.

In conclusion, CAS No. 1049983-85-8 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable asset in drug discovery and chemical biology research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.